
Thermodynamic Properties of Liquid
Nitrocyclohexane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitrocyclohexane

Cat. No.: B1678964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available thermodynamic properties of liquid

nitrocyclohexane. Due to the limited availability of comprehensive experimental data for this

specific compound in publicly accessible literature, this document presents the existing data

and outlines the standard experimental methodologies for the determination of these

properties, drawing parallels with closely related compounds where necessary.

Core Thermodynamic Properties
The thermodynamic properties of a substance are fundamental to understanding its behavior in

chemical and physical processes. For liquid nitrocyclohexane, these properties are crucial for

applications ranging from reaction kinetics to safety assessments.

Data Summary
The experimentally determined and theoretically predicted thermodynamic data for liquid

nitrocyclohexane are summarized in the tables below. It is important to note that a

comprehensive set of experimentally validated data is not available in the literature.

Table 1: Enthalpy of Formation and Vaporization of Liquid Nitrocyclohexane
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Thermodynamic
Property

Value Temperature (K) Method

Standard Enthalpy of

Formation (liquid)

Data not available

from open sources
298.15

Combustion

Calorimetry[1]

Enthalpy of

Vaporization
54.7 ± 0.6 kJ/mol 298 Gas Saturation[2]

Table 2: Physical Properties of Liquid Nitrocyclohexane

Property Value Temperature (°C)

Vapor Pressure 0.35 mmHg 25

Note: Experimental data for the heat capacity of liquid nitrocyclohexane is not readily

available in the reviewed literature.

Experimental Protocols
The determination of thermodynamic properties relies on precise calorimetric and physical

measurement techniques. The following sections describe the standard experimental protocols

applicable to the determination of the key thermodynamic properties of liquid organic

compounds like nitrocyclohexane.

Enthalpy of Formation: Bomb Calorimetry
The standard enthalpy of formation of organic compounds is typically determined using bomb

calorimetry.[3][4]

Experimental Workflow:

Sample Preparation Calorimetry Data Analysis

Weigh Sample Pelletize Sample Place in Bomb Pressurize with O2 Ignite Sample Measure Temp. Rise Calculate Heat of Combustion Apply Corrections Determine Enthalpy of Formation
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Caption: Workflow for Bomb Calorimetry.

Methodology:

Sample Preparation: A precise mass of the liquid nitrocyclohexane is encapsulated in a

combustible container of known heat of combustion.

Calorimeter Setup: The sealed container is placed inside a high-pressure vessel, the "bomb,"

which is then filled with pure oxygen to a pressure of approximately 30 atm. The bomb is

submerged in a known mass of water in a well-insulated calorimeter.

Combustion: The sample is ignited electrically. The complete combustion of the organic

compound releases heat, which is absorbed by the bomb, the surrounding water, and the

calorimeter components, leading to a rise in temperature.

Temperature Measurement: The temperature of the water is precisely monitored before,

during, and after the combustion to determine the exact temperature change.

Calculation: The heat of combustion is calculated from the temperature rise and the

previously determined heat capacity of the calorimeter system. Corrections are made for the

heat of combustion of the container and the fuse wire, as well as for the formation of nitric

acid from any nitrogen present. From the heat of combustion, the standard enthalpy of

formation is calculated using Hess's law.

Enthalpy of Vaporization: Gas Saturation Method
The enthalpy of vaporization can be determined by measuring the vapor pressure of the

substance at different temperatures.[2]

Experimental Workflow:
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Experimental Setup
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Calculate Vapor Pressure Repeat at Different Temps Plot ln(P) vs 1/T Determine ΔHvap from Slope
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Caption: Workflow for Gas Saturation Method.

Methodology:

Saturation: A stream of an inert gas (e.g., nitrogen) is passed through a sample of liquid

nitrocyclohexane at a constant, known temperature and flow rate. The gas becomes

saturated with the vapor of the compound.

Condensation and Measurement: The vapor-saturated gas stream is then passed through a

cold trap to condense the nitrocyclohexane vapor. The mass of the condensed vapor is

determined gravimetrically. The volume of the inert gas is also measured.

Vapor Pressure Calculation: The partial pressure of the nitrocyclohexane vapor, which is its

vapor pressure at that temperature, is calculated from the mass of the condensed vapor, the

volume of the inert gas, and the ideal gas law.

Temperature Dependence: The experiment is repeated at several different temperatures.

Enthalpy of Vaporization Calculation: The enthalpy of vaporization is determined from the

slope of a plot of the natural logarithm of the vapor pressure versus the reciprocal of the

absolute temperature, according to the Clausius-Clapeyron equation.

Heat Capacity: Adiabatic Scanning Calorimetry
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While no experimental data for the heat capacity of liquid nitrocyclohexane was found, a

common method for its determination is adiabatic scanning calorimetry.

Experimental Workflow:

Calorimeter Setup Measurement Data Analysis

Load Sample into Cell Seal Cell Place in Calorimeter Apply Heat at Constant Rate Measure Temperature Increase Calculate Heat Capacity Correct for Cell Heat Capacity Plot Cp vs Temperature

Click to download full resolution via product page

Caption: Workflow for Adiabatic Scanning Calorimetry.

Methodology:

Sample Preparation: A known mass of liquid nitrocyclohexane is hermetically sealed in a

sample cell.

Calorimetric Measurement: The sample cell is placed in an adiabatic calorimeter. A precisely

known amount of heat is supplied to the sample at a constant rate, and the resulting

temperature increase is measured as a function of time.

Calculation: The heat capacity of the sample is calculated from the rate of heat input and the

rate of temperature increase. The heat capacity of the sample cell, determined in a separate

experiment, is subtracted to obtain the heat capacity of the liquid nitrocyclohexane. This

measurement is performed over a range of temperatures to determine the temperature

dependence of the heat capacity.

Logical Relationships of Thermodynamic Properties
The core thermodynamic properties are interconnected. For instance, the enthalpy of

vaporization can be derived from the temperature dependence of vapor pressure. The enthalpy

of formation is a fundamental property used in calculating the energetics of chemical reactions.

The heat capacity is essential for understanding how the energy of a system changes with

temperature.
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Caption: Interrelation of Thermodynamic Properties.

This guide provides a foundational understanding of the thermodynamic properties of liquid

nitrocyclohexane based on available data. Further experimental work is necessary to provide

a more complete and validated dataset, particularly for heat capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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